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Compound of Interest

Compound Name: 2-(Cyanomethylthio)acetic acid

Cat. No.: B139614

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Cyanomethylthio)acetic acid, a key organosulfur compound, serves as a vital intermediate
in the synthesis of various pharmaceuticals, most notably the second-generation cephalosporin
antibiotic, Cefmetazole.[1] Its unique bifunctional structure, incorporating both a nitrile and a
carboxylic acid group, makes it a versatile building block in organic synthesis. This technical
guide provides a comprehensive overview of its synonyms, chemical and physical properties, a
detailed synthesis protocol, and its primary applications.

Synonyms and Identifiers

2-(Cyanomethylthio)acetic acid is known by several synonyms in scientific literature and
chemical catalogs. It is crucial for researchers to be aware of these alternative names to ensure
comprehensive literature searches and accurate identification of the compound. No specific
trade names for this compound have been identified, suggesting it is primarily marketed under
its chemical name and CAS number by suppliers.
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Identifier Type Value

Chemical Name 2-(Cyanomethylthio)acetic acid

CAS Number 55817-29-3

Synonyms 3-CYANOMETHYLTHIOACETIC ACID[1]

Cefmetazole side chain[1]

[(CYANOMETHYL)THIOJACETIC ACIDI[1]

(Cyanomethylthio)acetic acid

Acetic acid, 2-[(cyanomethyl)thio]-[1]

2-(cyanomethylsulfanyl)acetic acid

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 2-
(Cyanomethylthio)acetic acid is essential for its safe handling, storage, and application in
experimental work.

Property Value Source
Molecular Formula C4H5NO2S [1]
Molecular Weight 131.15 g/mol [1]
Appearance Off-white to pale yellow solid

Boiling Point 329 °C [1]
Density 1.358 g/cm3 [1]

pKa 3.37 £ 0.10 (Predicted) [1]

- Slightly soluble in DMSO and
Solubility _ . [1]
Methanol (with heating)
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Experimental Protocol: Synthesis of 2-
(Cyanomethylthio)acetic Acid

The following protocol describes a general method for the synthesis of 2-

(Cyanomethylthio)acetic acid via the nucleophilic substitution of chloroacetonitrile with

thioglycolic acid. This procedure is based on established chemical principles for thioether

formation.

Materials:

Thioglycolic acid

Chloroacetonitrile

Sodium hydroxide (or other suitable base)

Water

Hydrochloric acid (for acidification)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Preparation of Sodium Thioglycolate: In a reaction vessel, dissolve thioglycolic acid in water.
Cool the solution in an ice bath and slowly add a stoichiometric equivalent of sodium
hydroxide solution to form sodium thioglycolate. The reaction is exothermic and should be
controlled.

Nucleophilic Substitution: To the aqueous solution of sodium thioglycolate, add a
stoichiometric equivalent of chloroacetonitrile dropwise while maintaining a low temperature.
The reaction mixture is then stirred at room temperature for several hours to allow the
reaction to proceed to completion.
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» Work-up and Acidification: After the reaction is complete, the mixture is washed with an
organic solvent to remove any unreacted chloroacetonitrile. The aqueous layer is then
acidified with hydrochloric acid to a pH of approximately 2-3, which precipitates the 2-
(Cyanomethylthio)acetic acid.

« |solation and Purification: The precipitated solid is collected by filtration, washed with cold
water to remove inorganic salts, and then dried under vacuum. Further purification can be
achieved by recrystallization from a suitable solvent system, such as water or an alcohol-
water mixture.
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Synthesis workflow for 2-(Cyanomethylthio)acetic acid.

Applications

The primary and most significant application of 2-(Cyanomethylthio)acetic acid is its role as a
key side-chain precursor in the industrial synthesis of Cefmetazole. Cefmetazole is a second-
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generation cephalosporin antibiotic effective against a broad spectrum of bacteria. The
cyanomethylthioacetyl side chain, derived from 2-(Cyanomethylthio)acetic acid, is crucial for
the antibiotic's spectrum of activity and its stability against B-lactamase enzymes produced by
resistant bacteria.

Safety and Handling

2-(Cyanomethylthio)acetic acid is a chemical that should be handled with appropriate safety
precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) from
the supplier before use. General safety measures include:

o Working in a well-ventilated fume hood.

o Wearing personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.

» Avoiding inhalation of dust and contact with skin and eyes.

e Storing in a cool, dry place away from incompatible materials.

Conclusion

2-(Cyanomethylthio)acetic acid is a compound of significant interest to the pharmaceutical
industry, particularly in the synthesis of cephalosporin antibiotics. Its well-defined chemical
properties and established synthetic routes make it a readily accessible intermediate for drug
development and organic synthesis. This guide provides researchers and scientists with the
foundational knowledge required to understand and utilize this important chemical building
block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.55817-29-3 CAS MSDS (2-(Cyanomethylthio)acetic acid) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Cyanomethylthio)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139614#2-cyanomethylthio-acetic-acid-synonyms-
and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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